Cas no 3788-66-7 (Benzoxazole,2-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]-5-methyl-)

• Product Name: Benzoxazole,2-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]-5-methyl-
• CAS No: 3788-66-7
• MF: C₂₃H₁₆N₂O₂
• MW: 352.385345458984
• CID: 319074
• PubChem ID: 107465
• Update Time: 2025-04-19

Benzoxazole,2-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-[2-[4-(2-benzoxazolyl)phenyl]ethenyl]-5-methyl-
• 2-[2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl]-5-methyl-1,3-benzoxazole
• 2-(2-(4-(Benzoxazol-2-yl)phenyl)vinyl)-5-methylbenzoxazole
• 2-{(E)-2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl}-5-methyl-1,3-benzoxazole
• 3788-66-7
• DTXSID001187843
• 2-[2-[4-(2-Benzoxazolyl)phenyl]ethenyl]-5-methylbenzoxazole

• Inchi： 1S/C23H16N2O2/c1-15-6-12-21-19(14-15)24-22(26-21)13-9-16-7-10-17(11-8-16)23-25-18-4-2-3-5-20(18)27-23/h2-14H,1H3
• InChI Key： KKDLKBVEHOJWKX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C=CC2=NC3C=C(C)C=CC=3O2)=CC=1

Computed Properties

• Exact Mass: 352.12128
• Monoisotopic Mass: 352.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06